Cas no 10198-84-2 (Cyclohexanone, 2-(2-pyridinylcarbonyl)-)

• Product Name: Cyclohexanone, 2-(2-pyridinylcarbonyl)-
• CAS No: 10198-84-2
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• CID: 1131430
• PubChem ID: 85528876
• Update Time: 2025-04-20

Cyclohexanone, 2-(2-pyridinylcarbonyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone, 2-(2-pyridinylcarbonyl)-
• 10198-84-2
• DTXSID301289797
• 2-(2-Pyridinylcarbonyl)cyclohexanone

• Inchi： 1S/C12H13NO2/c14-11-7-2-1-5-9(11)12(15)10-6-3-4-8-13-10/h3-4,6,8-9H,1-2,5,7H2
• InChI Key： YXUGDDQOYBAXQQ-UHFFFAOYSA-N
• SMILES： O=C1CCCCC1C(C1C=CC=CN=1)=O

Computed Properties

• Exact Mass: 203.09469
• Monoisotopic Mass: 203.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47A^2
• XLogP3: 1.8

Experimental Properties

• PSA: 47.03